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Compound of Interest

Compound Name: 4-Nitrochalcone

CAS No.: 2960-55-6

Cat. No.: B7766856

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
4-Nitrochalcone is a synthetic chalcone derivative, an organic compound featuring a three-

carbon α,β-unsaturated carbonyl system.[1] Chalcones serve as significant intermediates in

various chemical syntheses due to their versatile molecular framework.[1] They are often

synthesized via a Claisen-Schmidt condensation.[1] 4-Nitrochalcone, in particular, is

investigated in medicinal chemistry and pharmacology for its potential antitumor, anti-

inflammatory, and antimicrobial properties.[1] Following its synthesis, purification is a critical

step to remove unreacted starting materials and by-products. Recrystallization is a robust and

commonly employed technique for the purification of solid organic compounds like 4-
Nitrochalcone, yielding a product with high purity. This document provides a detailed protocol

for the purification of 4-Nitrochalcone using the recrystallization method.

Quantitative Data Summary
The physical and chemical properties of 4-Nitrochalcone are summarized in the table below.

This data is essential for its identification and characterization.
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Property Value Reference

Molecular Formula C₁₅H₁₁NO₃ [2][3][4]

Molecular Weight 253.26 g/mol [2][3]

Appearance
Yellow to brown crystalline

powder
[3][5][6]

Melting Point 158 - 164 °C [3][4][7]

Purity (after recrystallization) >99% (typical) [7]

Note: Specific solubility data in various solvents at different temperatures is not readily

available in the provided search results. However, ethanol is a commonly used and effective

solvent for the recrystallization of chalcones.[8]

Experimental Protocol: Recrystallization of 4-
Nitrochalcone
This protocol outlines the step-by-step procedure for the purification of crude 4-Nitrochalcone
by recrystallization from ethanol.

3.1. Materials and Equipment

Crude 4-Nitrochalcone powder

Ethanol (95% or absolute)

Distilled water

Erlenmeyer flasks (two sizes)

Hot plate with magnetic stirring capability

Magnetic stir bar

Watch glass
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Buchner funnel and flask

Filter paper

Vacuum source

Spatula

Glass rod

Ice bath

Drying oven or desiccator

3.2. Procedure

Solvent Selection: Ethanol is chosen as the recrystallization solvent. 4-Nitrochalcone is

expected to have low solubility in cold ethanol and high solubility in hot ethanol, which is the

ideal characteristic for a recrystallization solvent.[9][10]

Dissolution of the Crude Product:

Place the crude 4-Nitrochalcone powder into an appropriately sized Erlenmeyer flask.

Add a magnetic stir bar to the flask.

Add a minimal amount of ethanol to the flask, just enough to create a slurry.

Place the flask on a hot plate and gently heat the mixture while stirring.

Continue to add small portions of hot ethanol from a separate beaker until the 4-
Nitrochalcone completely dissolves. It is crucial to use the minimum amount of hot

solvent necessary to achieve complete dissolution to ensure a good yield of crystals upon

cooling.[9]

Removal of Insoluble Impurities (Hot Filtration - Optional):
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If any insoluble impurities are observed in the hot solution, a hot filtration step is

necessary.

Pre-heat a second Erlenmeyer flask and a funnel (preferably with a short stem or a

powder funnel) on the hot plate.

Place a fluted filter paper in the pre-heated funnel.

Quickly pour the hot, saturated solution through the fluted filter paper into the clean, pre-

heated Erlenmeyer flask. This step should be performed rapidly to prevent premature

crystallization in the funnel.

Crystallization:

Remove the flask containing the clear, hot solution from the hot plate.

Cover the mouth of the flask with a watch glass to prevent solvent evaporation and

contamination.[9]

Allow the solution to cool slowly to room temperature undisturbed. Slow cooling is

essential for the formation of large, pure crystals as impurities will be excluded from the

growing crystal lattice.[9]

Once the flask has reached room temperature, place it in an ice bath for at least 30

minutes to maximize the yield of crystals.[9]

Collection of Crystals (Vacuum Filtration):

Set up a Buchner funnel with a piece of filter paper that fits snugly and covers all the

holes.

Place the Buchner funnel on top of a filter flask connected to a vacuum source.

Wet the filter paper with a small amount of cold ethanol to ensure it is sealed against the

funnel.

Turn on the vacuum and pour the cold crystalline mixture into the center of the Buchner

funnel.
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Wash the crystals with a small amount of ice-cold ethanol to remove any remaining

soluble impurities.[9] It is important to use cold solvent to avoid dissolving the purified

crystals.[9]

Continue to draw air through the crystals for several minutes to help dry them.

Drying the Crystals:

Carefully remove the filter paper with the purified crystals from the Buchner funnel.

Place the crystals on a pre-weighed watch glass.

Dry the crystals in a drying oven at a temperature well below the melting point (e.g., 60-70

°C) or in a desiccator under vacuum until a constant weight is achieved.

Characterization:

Determine the melting point of the recrystallized 4-Nitrochalcone. A sharp melting point

close to the literature value indicates high purity.

Calculate the percent recovery.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the recrystallization protocol for 4-
Nitrochalcone.
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Caption: Workflow for the purification of 4-Nitrochalcone via recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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